1-chloropropan-2-yl carbonochloridate
Overview
Description
1-Chloropropan-2-yl carbonochloridate (1-Cl-2-COC) is a highly reactive, colorless liquid that is used in a variety of industrial, scientific, and medical applications. It is an organochloride compound, meaning it contains both carbon and chlorine atoms. 1-Cl-2-COC is widely used as a pesticide, an insecticide, and a fungicide, and it is also used in the production of certain pharmaceuticals. In addition, 1-Cl-2-COC has been used in the synthesis of other compounds, such as 1-chloro-2-methyl-3-oxobutane.
Mechanism of Action
The mechanism of action of 1-chloropropan-2-yl carbonochloridate is not well understood. However, it is believed that the compound reacts with certain molecules in the environment, resulting in the formation of reactive intermediates, such as radicals and ions. These intermediates can then react with other molecules in the environment, resulting in the formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-chloropropan-2-yl carbonochloridate are not well understood. However, it is known that the compound is highly toxic and can cause severe irritation to the skin, eyes, and respiratory system. In addition, it is believed to be a carcinogen, meaning it can increase the risk of certain types of cancer.
Advantages and Limitations for Lab Experiments
1-chloropropan-2-yl carbonochloridate has several advantages and limitations when used in laboratory experiments. One advantage is that it is highly reactive and can be used to synthesize a variety of compounds. Another advantage is that it is relatively inexpensive and readily available. On the other hand, 1-chloropropan-2-yl carbonochloridate is highly toxic and can be dangerous if not handled properly. In addition, it can be difficult to control the reaction conditions, as the temperature must be carefully monitored to ensure that the reaction is successful.
Future Directions
1-chloropropan-2-yl carbonochloridate has a wide range of potential applications in scientific research. In the future, it could be used to synthesize new compounds, such as pharmaceuticals and other organic compounds. In addition, it could be used as a catalyst in organic reactions, such as the synthesis of 1,2-dichloroethane. Furthermore, further research could be conducted to better understand the biochemical and physiological effects of 1-chloropropan-2-yl carbonochloridate, as well as to develop methods for controlling the reaction conditions. Finally, research could be conducted to develop more efficient and cost-effective methods for synthesizing 1-chloropropan-2-yl carbonochloridate.
Synthesis Methods
The synthesis of 1-chloropropan-2-yl carbonochloridate can be achieved by reacting 1-chloropropane with carbon tetrachloride in the presence of a catalytic amount of sulfuric acid. The reaction is carried out at a temperature of approximately 80°C, and it is usually completed within 1-2 hours. The resulting product is a colorless liquid with a boiling point of approximately 93°C.
Scientific Research Applications
1-chloropropan-2-yl carbonochloridate has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of various compounds, such as 1-chloro-2-methyl-3-oxobutane. In addition, it has been used in the synthesis of certain pharmaceuticals, such as the anti-inflammatory drug diclofenac. Furthermore, 1-chloropropan-2-yl carbonochloridate has been used as a catalyst in organic reactions, such as the synthesis of 1,2-dichloroethane.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-chloropropan-2-yl carbonochloridate can be achieved through the reaction of 1-chloropropan-2-ol with thionyl chloride.", "Starting Materials": ["1-chloropropan-2-ol", "thionyl chloride"], "Reaction": [ "Step 1: Add thionyl chloride dropwise to 1-chloropropan-2-ol in a round-bottom flask.", "Step 2: Heat the reaction mixture under reflux for several hours.", "Step 3: Allow the reaction mixture to cool to room temperature.", "Step 4: Remove excess thionyl chloride and any other volatile impurities under reduced pressure.", "Step 5: Purify the resulting 1-chloropropan-2-yl carbonochloridate by distillation or recrystallization." ] } | |
CAS RN |
817-80-1 |
Product Name |
1-chloropropan-2-yl carbonochloridate |
Molecular Formula |
C4H6Cl2O2 |
Molecular Weight |
157 |
Purity |
95 |
Origin of Product |
United States |
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